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Abstract

Etilefrine pivalate (CAS 85750-39-6) is a sympathomimetic agent and a prodrug of the active
substance etilefrine.[1][2] Developed as the 3-pivalate ester of etilefrine, it exhibits significantly
greater lipophilicity, a characteristic that enhances its oral bioavailability by mitigating first-pass
metabolism.[1][3] Although it was investigated for clinical applications, etilefrine pivalate was
never commercially marketed.[1] This guide provides a comprehensive overview of its chemical
and physical properties, mechanism of action, pharmacology, and a summary of its clinical
evaluation, offering valuable insights for researchers in pharmacology and drug development.

Chemical and Physical Properties

Etilefrine pivalate, with the developmental code name K-30052, is chemically known as [3-[2-
(ethylamino)-1-hydroxyethyl]phenyl] 2,2-dimethylpropanoate.[1][2] It is the pivalate ester of
etilefrine.[1]
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Property Value Source
CAS Number 85750-39-6 [1]
Molecular Formula C15H23N0O3 [1][2]
Molecular Weight 265.35 g/mol [2]
[3-[2-(ethylamino)-1-
IUPAC Name hydroxyethyl]phenyl] 2,2- [1]
dimethylpropanoate
Etilephrine pivalate,
Synonyms Ethylnorphenylephrine [1]
pivalate, Pivalyletilefrine
Soluble in DMSO at 50 mg/mL
Solubility (with sonication recommended  [4]
for the HCI salt)
The hydrochloride salt of
etilefrine has a melting point of
122 °C. The melting point for
Melting Point the pivalate ester has been [51[6]
reported as 208-209 °C for
what appears to be the free
base after synthesis.
Synthesis

Etilefrine pivalate is synthesized through the esterification of etilefrine with pivalic acid

anhydride.[6] A detailed synthetic protocol is outlined below:

Experimental Protocol: Synthesis of Etilefrine Pivalate

Materials:

¢ 1-(3'-hydroxyphenyl)-2-(N-benzylaminomethyl)-ethan-1-one

e Pyridine
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 Pivalic anhydride

e Acetone

e Ether

o Palladium on charcoal (10% strength)
o Water

e Methanol

e Petroleum ether

Procedure:

e Acylation: Mix 30 parts of 1-(3'-hydroxyphenyl)-2-(N-benzylaminomethyl)-ethan-1-one with
100 parts of pyridine and 30 parts of pivalic anhydride. Dissolve the mixture while warming
and heat under reflux for 1 hour to complete the acylation.

» Precipitation: Concentrate the reaction solution and precipitate the product, 1-(3'-
pivaloyloxyphenyl)-2-(N-benzylaminomethyl)-ethan-1-one, from an acetone/ether mixture.
The expected yield is approximately 96.4%.

o First Hydrogenation: Pre-hydrogenate 3 parts of 10% palladium on charcoal in water.
Dissolve 10 parts of the acylated product in a 10-fold amount of water and add it dropwise to
the catalyst at room temperature. Hydrogenate the mixture until 1 mole of hydrogen has
been consumed.

o Catalyst Removal and Second Hydrogenation: Filter off the catalyst. Add another 3 parts of
fresh palladium on charcoal and continue the hydrogenation until a second mole of hydrogen
is consumed.

 Purification: Separate the catalyst by filtration. Remove the solvent and reprecipitate the
product from acetone/petroleum ether and then from methanol/ether until it is pure as
determined by thin-layer chromatography. The final product is 1-(3'-pivaloyloxyphenyl)-2-
ethylaminoethanol-1 hydroxide.[6]
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Mechanism of Action

Etilefrine pivalate acts as a prodrug, being hydrolyzed in the body to its active moiety,
etilefrine.[2] Etilefrine is a direct-acting sympathomimetic agent with agonist activity at both a-

and B-adrenergic receptors.[7][8]

e al-Adrenergic Receptor Agonism: Stimulation of al-adrenergic receptors, primarily located
on vascular smooth muscle, leads to vasoconstriction. This action increases peripheral
vascular resistance and venous return, contributing to a rise in blood pressure.[2][9]

e [31-Adrenergic Receptor Agonism: Activation of 31-adrenergic receptors in the heart results
in positive chronotropic (increased heart rate) and inotropic (increased contractility) effects.
This leads to an increased cardiac output and stroke volume.[2][9][10]

The dual action on both resistance and capacitance vessels, along with direct cardiac
stimulation, makes etilefrine an effective agent for increasing blood pressure in hypotensive

states.
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Caption: Mechanism of action of etilefrine pivalate.

Pharmacokinetics and Comparative Pharmacology

The pivalate ester modification of etilefrine significantly enhances its oral effectiveness. This is
attributed to the increased lipophilicity of etilefrine pivalate, which is thought to inhibit its first-
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pass inactivation in the liver.[1] After absorption, the ester is cleaved to release the active
etilefrine.

A comparative clinical trial demonstrated that equimolar oral doses of etilefrine pivalate were
nearly twice as active as etilefrine in augmenting systolic blood pressure in patients with
orthostatic dysregulation.[5] This suggests a substantial improvement in bioavailability.

The pharmacokinetic profile of the active metabolite, etilefrine, is characterized by:
e Metabolism: Primarily through conjugation (glucuronidation).[7]
e Elimination Half-life: Approximately 2.5 hours.[7]

o Excretion: About 80% of an administered dose is excreted in the urine within 24 hours,
largely as conjugates.[7]

Clinical Studies

Etilefrine pivalate was investigated in clinical trials for the management of orthostatic
dysregulation and migraine.

Orthostatic Dysregulation

A long-term (2-6 months), placebo-controlled, double-blind trial involving 60 patients with
orthostatic dysregulation demonstrated the efficacy of a once-daily oral dose of 20 mg of
etilefrine pivalate.[10] While the acute effect of a single dose was modest, long-term
administration resulted in a significant and sustained increase in systolic blood pressure and
blood pressure amplitude.[10] Heart rate and diastolic blood pressure remained largely
unchanged, suggesting an increase in stroke volume without a significant rise in peripheral
resistance.[10]

Migraine in Hypotensive Patients

In a 3-month double-blind trial, 24 hypotensive patients with migraine were treated with either
20 mg of etilefrine pivalate, 5 mg of dihydroergotamine (DHE), or a placebo.[11] Both
etilefrine pivalate and DHE significantly reduced the number, duration, and intensity of
migraine attacks compared to placebo.[11] The effectiveness of etilefrine pivalate in this
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context was attributed to its antihypotensive effect, suggesting a link between hypotension and
migraine in this patient population.[11]

Analytical Methodology

The quantitative analysis of etilefrine and its prodrugs in biological matrices is essential for
pharmacokinetic and clinical studies. High-performance liquid chromatography (HPLC) coupled
with various detection methods is a common approach.

Experimental Protocol: HPLC-MS/MS for Amine-Based
Drugs in Human Plasma (General Approach)

This protocol provides a general framework for the analysis of amine-containing drugs like
etilefrine in human plasma, which can be adapted for etilefrine pivalate.

Sample Preparation (Protein Precipitation):

To 100 pL of human plasma in a microcentrifuge tube, add an appropriate internal standard.

Add 300 pL of a protein precipitation agent (e.g., acetonitrile or methanol).

Vortex the mixture for 5 minutes.

Centrifuge at a high speed (e.g., 800 x g) for 5 minutes at room temperature.

Transfer the supernatant to a clean tube for analysis.[12]

Chromatographic Conditions (Example):

Column: A C18 reversed-phase column is often suitable.

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.qg.,
ammonium formate) and an organic solvent (e.g., acetonitrile).

Flow Rate: Typically in the range of 0.2-1.0 mL/min.

Injection Volume: 5-10 pL.[12][13][14][15]
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Mass Spectrometric Detection:

 lonization Mode: Electrospray ionization (ESI) in positive mode is generally effective for
amine-containing compounds.

» Detection: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity,
monitoring specific precursor-to-product ion transitions for the analyte and internal standard.
[12][13][14][15]
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Caption: A general workflow for the analysis of etilefrine pivalate in plasma.

In Vitro and In Vivo Pharmacology

Preclinical studies in animal models have corroborated the enhanced oral activity of etilefrine
pivalate compared to etilefrine. In cats and dogs, oral or intraduodenal administration of
etilefrine pivalate resulted in more pronounced circulatory effects than equimolar doses of
etilefrine.[1] Conversely, in isolated organ studies (papillary muscles, atria, vena cava) and after
intravenous injection, etilefrine pivalate was less effective than etilefrine, supporting its role as
a prodrug that requires in vivo hydrolysis for activation.[1]

Safety and Toxicology

While specific preclinical safety and toxicology data for etilefrine pivalate are not readily
available in the public domain, it is important to consider the safety profile of its active
metabolite, etilefrine.

One study highlighted a potential safety concern regarding the reaction of etilefrine with nitrite
under acidic conditions, which can occur in the digestive tract.[11] This reaction can form N-
nitrosoetilefrin and diazo-N-nitrosoetilefrin, the latter of which was found to be mutagenic in the
Ames test without metabolic activation.[11] This finding underscores the importance of
evaluating the potential for nitrosamine formation with amine-containing drugs intended for oral
administration.

Standard preclinical toxicology programs typically involve a battery of studies to assess safety:

e Acute, Sub-chronic, and Chronic Toxicity Studies: To determine the effects of single and
repeated doses over varying durations.[3][16][17][18]

o Safety Pharmacology: To evaluate the effects on vital organ systems such as the
cardiovascular, respiratory, and central nervous systems.[19][20][21][22][23]

o Genotoxicity Studies: Including the Ames test for bacterial reverse mutation, to assess the
potential for DNA damage.[24][25][26][27]

Conclusion
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Etilefrine pivalate represents a chemically modified prodrug of etilefrine designed to improve
its oral bioavailability. The addition of a pivalate ester group successfully enhanced its
lipophilicity, leading to a significant increase in its oral effectiveness in both preclinical and
clinical settings. While it showed promise in the treatment of orthostatic dysregulation and
migraine in hypotensive patients, it was never brought to market. This technical guide
consolidates the available scientific information on etilefrine pivalate, providing a valuable
resource for researchers interested in the design and evaluation of prodrugs and the
pharmacology of sympathomimetic agents.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b10784655?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

